2,4-dichloro-N-[2-(2-hydroxyethylcarbamoyl)-4-iodophenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(2-hydroxyethylcarbamoyl)-4-iodophenyl]benzamide
• InChI: InChI=1S/C16H13Cl2IN2O3/c17-9-1-3-11(13(18)7-9)16(24)21-14-4-2-10(19)8-12(14)15(23)20-5-6-22/h1-4,7-8,22H,5-6H2,(H,20,23)(H,21,24)
• InChI Key: WFROSZZTZAAYLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)NC2=C(C=C(C=C2)I)C(=O)NCCO
• Molecular Formula: C16H13Cl2IN2O3
• Molecular Weight: 479.1 g/mol

Description

2,4-dichloro-N-[2-(2-hydroxyethylcarbamoyl)-4-iodophenyl]benzamide is a useful research compound. Its molecular formula is C16H13Cl2IN2O3 and its molecular weight is 479.1 g/mol. The purity is usually 95%.
The exact mass of the compound 2,4-dichloro-N-(2-{[(2-hydroxyethyl)amino]carbonyl}-4-iodophenyl)benzamide is 477.93480 g/mol and the complexity rating of the compound is 455. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Characterization

Compounds similar to "2,4-dichloro-N-(2-{[(2-hydroxyethyl)amino]carbonyl}-4-iodophenyl)benzamide" have been synthesized and characterized for their structural and spectroscopic properties. For example, studies have described the chemoselective N-benzoylation of aminophenols employing benzoylisothiocyanates, highlighting the importance of such reactions in the synthesis of biologically relevant compounds (Singh, Lakhan, & Singh, 2017).

Antipathogenic Activity

Research on thiourea derivatives, which share some structural similarities with the given compound, has shown significant antipathogenic activity, particularly against strains capable of biofilm formation, such as Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011). This suggests potential applications in developing antimicrobial agents.

Supramolecular Chemistry

The study of compounds like "2,4-dichloro-N-(2-{[(2-hydroxyethyl)amino]carbonyl}-4-iodophenyl)benzamide" can also extend to supramolecular chemistry, where the focus is on the intermolecular interactions and hydrogen bonding patterns. For instance, the analysis of 2-amino-N-(2-hydroxyphenyl)benzamide revealed insights into the inductive and supramolecular effects impacting molecular structure (Haller, Thaenghin, Un-chai, & Haller, 2017).

Polymer Science

Additionally, the chemical backbone of such compounds can be utilized in polymer science for the synthesis of novel polyamides with specific properties, like thermal stability and solubility in polar solvents, which could be relevant for materials science applications (Hsiao, Yang, & Chen, 2000).